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Compound of Interest

Compound Name: Dalosirvat

Cat. No.: B610879

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dalosirvat (SM-04554) is a small molecule activator of the Wnt/B-catenin signaling pathway
that has been investigated for its potential as a topical treatment for androgenetic alopecia
(male pattern baldness).[1][2] Developed by Biosplice Therapeutics (formerly Samumed), this
compound, with the IUPAC name 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-phenylbutane-1,4-
dione, has been the subject of clinical trials.[1][3] Although its development for hair loss was
reportedly discontinued, the synthesis and study of Dalosirvat and similar Wnt pathway
modulators remain of significant interest in medicinal chemistry and regenerative medicine.[1]

This technical guide provides a detailed overview of the synthesis and purification methods for
Dalosirvat, based on publicly available information, primarily from patent literature. It also
outlines the compound's mechanism of action within the Wnt signaling pathway.

Synthesis of Dalosirvat (SM-04554)

The synthesis of Dalosirvat can be achieved through a multi-step process culminating in a
Stetter-type reaction. The key steps involve the preparation of a precursor molecule followed by
the formation of the diketone structure.
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Synthesis of Precursor: 1-(2,3-dihydrobenzo[b]dioxin-6-
yl)-3-(dimethylamino)propan-1-one

While the full experimental details for the synthesis of this precursor are not explicitly detailed in
the primary patent, a plausible route can be inferred from standard organic chemistry
principles, likely starting from 2,3-dihydrobenzo[b]dioxine.

Final Synthesis Step: Formation of Dalosirvat

The final step in the synthesis of Dalosirvat involves the reaction of 1-(2,3-
dihydrobenzo[b]dioxin-6-yl)-3-(dimethylamino)propan-1-one with benzaldehyde. This reaction is
catalyzed by a thiazolium salt in the presence of a base.

Reaction Scheme:

Reactants

Benzaldehyde

1-(2,3-dihydrobenzol[b][1,4]dioxin-6-yl)-3-
(dimethylamino)propan-1-one Product
I Y
Re agenfs ~~ T T TTIITIC Dalosirvat (SM-04554)
I
|

Triethylamine

3-ethyl-5-(2-hydroxyethyl)-4-methylthiazolium bromide

Click to download full resolution via product page

Final step in the synthesis of Dalosirvat.
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Experimental Protocol

The following protocol is based on the information provided in the patent literature.

Materials:

1-(2,3-dihydrobenzol[b]dioxin-6-yl)-3-(dimethylamino)propan-1-one
e Benzaldehyde

o 3-ethyl-5-(2-hydroxyethyl)-4-methylthiazolium bromide

e Triethylamine

e Dry 1,4-dioxane

e Dichloromethane (CH2CI2)

o Water

e Magnesium sulfate (MgS0O4)

o Ethyl acetate

Hexane

Procedure:

e A solution of 1-(2,3-dihydrobenzo[b]dioxin-6-yl)-3-(dimethylamino)propan-1-one (5.4 mmol)
and 3-ethyl-5-(2-hydroxyethyl)-4-methylthiazolium bromide (0.43 mmol) in dry dioxane is
heated to 95°C under a nitrogen atmosphere.

o A solution of triethylamine (3.61 mmol) and benzaldehyde (4.3 mmol) in dry dioxane (10 mL)
is added to the heated reaction mixture.

e The reaction is heated overnight at 95°C.

 After cooling, the excess solvent is removed under vacuum.
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e The resulting residue is partitioned between dichloromethane and water.

e The organic layer is separated, dried over magnesium sulfate, filtered, and concentrated.

Suantitative [

Parameter Value Reference
Yield 12%

Molecular Formula C18H1604

Molecular Weight 296.32 g/mol

Appearance White solid

Purification of Dalosirvat

The crude product from the synthesis is purified by flash chromatography.

Experimental Protocol

Materials:

e Crude Dalosirvat

 Silica gel

o Ethyl acetate

e Hexane

Procedure:

e The crude residue is purified by flash chromatography on a silica gel column.

e The column is eluted with a gradient of ethyl acetate in hexane to yield the pure product.

Characterization Data
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The identity and purity of the synthesized Dalosirvat can be confirmed by various analytical
techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e H NMR (400 MHz, DMSO-d6): & 8.00-8.02 (m, 2H), 7.64 (m, 1H), 7.55 (m, 3H), 7.48 (m,
1H), 6.98 (m, 1H), 4.34 (m, 2H), 4.29 (m, 2H), 3.33-3.37 (m, 4H).

Mass Spectrometry (MS)

e ESI-MS: m/z 297 (M+H)+.

Mechanism of Action: Wnt/f3-catenin Signaling
Pathway

Dalosirvat is an activator of the Wnt/(3-catenin signaling pathway. This pathway plays a crucial
role in embryonic development, tissue regeneration, and stem cell proliferation.

In the context of hair follicles, the Wnt/[3-catenin pathway is involved in initiating and
maintaining the anagen (growth) phase of the hair cycle. Activation of this pathway can lead to
the proliferation of dermal progenitor cells and the formation of new hair follicles.

The canonical Wnt/B-catenin signaling pathway is activated when a Wnt ligand binds to its
receptor complex on the cell surface. This triggers a cascade of events that leads to the
stabilization and nuclear translocation of B-catenin. In the nucleus, B-catenin acts as a co-
activator for transcription factors of the TCF/LEF family, leading to the expression of target
genes that promote cell proliferation and differentiation.

Dalosirvat is thought to exert its effects by modulating this pathway, leading to increased [3-
catenin activity and the subsequent stimulation of hair follicle growth.
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Wnt/[3-catenin signaling pathway and the role of Dalosirvat.
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Conclusion

This technical guide provides a comprehensive overview of the synthesis, purification, and
mechanism of action of Dalosirvat (SM-04554). The provided experimental protocols and
characterization data serve as a valuable resource for researchers in the fields of medicinal
chemistry, drug development, and hair loss research. While the clinical development of
Dalosirvat for androgenetic alopecia has been halted, the study of Wnt pathway modulators
remains a promising avenue for future therapeutic interventions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.
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